Cas no 500109-58-0 (4-(azepane-1-sulfonyl)-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide)

• Product Name: 4-(azepane-1-sulfonyl)-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide
• CAS No: 500109-58-0
• MF: C₂₁H₂₃N₃O₄S₂
• MW: 445.555022478104
• CID: 6295050
• PubChem ID: 5225050
• Update Time: 2025-08-05

4-(azepane-1-sulfonyl)-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(azepane-1-sulfonyl)-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide
• 4-(azepan-1-ylsulfonyl)-N-(4-methoxybenzo[d]thiazol-2-yl)benzamide
• Oprea1_753442
• AKOS002070630
• F1015-0408
• 4-(azepan-1-ylsulfonyl)-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide
• F0557-0026
• 500109-58-0

• Inchi： 1S/C21H23N3O4S2/c1-28-17-7-6-8-18-19(17)22-21(29-18)23-20(25)15-9-11-16(12-10-15)30(26,27)24-13-4-2-3-5-14-24/h6-12H,2-5,13-14H2,1H3,(H,22,23,25)
• InChI Key： JORHQPCNMXNAIF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=NC3C(=CC=CC=3S2)OC)=O)=CC=1)(N1CCCCCC1)(=O)=O

Computed Properties

• Exact Mass: 445.11299857g/mol
• Monoisotopic Mass: 445.11299857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 125Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(azepane-1-sulfonyl)-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide

Compound CAS No. 500109-58-0: 4-(Azepane-1-sulfonyl)-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide

The compound with CAS No. 500109-58-0, named 4-(Azepane-1-sulfonyl)-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its unique structure, which combines a benzamide moiety with an azepane sulfonyl group and a methoxy-substituted benzothiazole ring. The combination of these functional groups makes it a promising candidate for exploring novel chemical reactions, drug design, and material science applications.

Recent advancements in synthetic chemistry have enabled the precise construction of complex molecules like 4-(Azepane-1-sulfonyl)-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide. Researchers have employed advanced methodologies, such as multi-component reactions and catalytic processes, to synthesize this compound efficiently. The synthesis of this molecule involves the strategic assembly of its individual components: the azepane ring, the sulfonyl group, and the benzothiazole moiety. These steps require meticulous control over reaction conditions to ensure high yields and purity.

The structural features of 4-(Azepane-1-sulfonyl)-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide make it an intriguing subject for studying molecular interactions and reactivity. The azepane sulfonyl group introduces a rigid structure with potential for hydrogen bonding and dipole interactions. Meanwhile, the benzothiazole ring contributes aromaticity and electron-withdrawing effects due to the methoxy substitution at position 4. These properties collectively enhance the molecule's stability and reactivity in various chemical environments.

Recent studies have highlighted the potential of 4-(Azepane-1-sulfonyl)-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide in drug discovery programs targeting specific biological pathways. For instance, its ability to modulate enzyme activity or act as a receptor antagonist has been explored in preclinical models. The compound's unique pharmacokinetic profile, including its bioavailability and metabolic stability, has been evaluated using state-of-the-art analytical techniques such as LCMS and NMR spectroscopy.

In addition to its biological applications, 4-(Azepane-1-sulfonyl)-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide has shown promise in materials science. Its structural rigidity and electronic properties make it a candidate for applications in organic electronics or as a building block for advanced materials like polymers or nanoparticles. Researchers are actively investigating its role in self-assembling systems and its potential to form ordered nanostructures under specific conditions.

The development of CAS No. 500109_58_0 compounds has also contributed to our understanding of supramolecular chemistry. The ability of this molecule to form host-guest complexes or engage in π–π interactions has been explored in detail. These studies provide insights into the design of new materials with tailored properties for sensing, catalysis, or energy storage applications.

From an environmental standpoint, the synthesis and application of 4-(Azepane_1_sulfonyl)_N_(4_methoxy_1_3_benzothiazol_2_yl)benzamide have been designed with sustainability in mind. Researchers are focusing on developing greener synthesis routes that minimize waste generation and utilize renewable resources wherever possible. This aligns with global efforts to promote eco-friendly chemical practices while maintaining high standards of innovation.

In conclusion, CAS No 500109_58_0, or 4_(Azepane_1_sulfonyl)_N_(4_methoxy_1_3_benzothiazol_2_yl)benzamide), represents a cutting-edge compound with multifaceted applications across chemistry and related disciplines. Its unique structure, combined with recent advances in synthetic methods and analytical techniques, positions it as a valuable tool for advancing scientific research and technological innovation.